N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide

• CAS No.: 618880-38-9
• Molecular Formula: C20H21N5OS
• Molecular Weight: 379.5 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H21N5OS/c1-4-11-25-19(17-7-5-6-10-21-17)23-24-20(25)27-13-18(26)22-16-9-8-14(2)15(3)12-16/h4-10,12H,1,11,13H2,2-3H3,(H,22,26)
• InChI Key: ATOKQVRHDBTLFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC=CC=N3)C

Description

N-(3,4-Dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide is a triazole-based acetamide derivative characterized by a 1,2,4-triazole core substituted with a prop-2-enyl group at the 4-position and a pyridin-2-yl moiety at the 5-position. The acetamide side chain is attached via a sulfanyl linker and modified with a 3,4-dimethylphenyl group (Fig. 1). This structural motif is common in bioactive molecules, particularly in the context of insect olfactory receptor (Orco) agonism and anti-inflammatory applications .

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Prop-2-enyl vs. Alkyl/Electron-Withdrawing Groups

The prop-2-enyl group at the triazole 4-position distinguishes this compound from analogs like VUAA-1 (N-(4-ethylphenyl)-2-[(4-ethyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide) and OLC-12 (N-(4-isopropylphenyl)-2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide), which feature ethyl or isopropyl substituents .

Pyridinyl Positional Isomerism

The pyridin-2-yl substituent at the triazole 5-position contrasts with pyridin-3-yl (VUAA-1) or pyridin-4-yl (OLC-12) variants. Positional isomerism in pyridinyl groups alters electronic distribution and hydrogen-bonding capacity, which can modulate interactions with biological targets like insect Orco receptors .

Aryl Acetamide Modifications

3,4-Dimethylphenyl vs. Other Aryl Groups

The 3,4-dimethylphenyl group on the acetamide moiety differentiates this compound from analogs such as N-(3,5-dimethoxyphenyl) () and N-(2,3-dimethylphenyl) ().

Halogenated and Sulfonamide Variants

Compounds like N-(3,4-dichlorophenyl) and N-(4-sulfamoylphenyl) acetamides () exhibit distinct electronic profiles due to halogen or sulfonamide groups. These modifications can influence binding to targets like cyclooxygenase (COX) or HIV-1 reverse transcriptase .

Orco Agonism

While VUAA-1 and OLC-12 are established Orco agonists with EC₅₀ values in the micromolar range , the prop-2-enyl analog’s activity remains uncharacterized. Computational modeling suggests that the unsaturated substituent may enhance interactions with hydrophobic pockets in Orco channels, but empirical validation is needed.

Anti-Exudative Activity

Triazole-acetamides with furan-2-yl substituents () demonstrate anti-exudative activity comparable to diclofenac sodium (8 mg/kg). The 3,4-dimethylphenyl variant may exhibit similar efficacy, though its higher lipophilicity could prolong half-life .

Antiproliferative Potential

Hydroxyacetamide derivatives () show IC₅₀ values <10 µM against cancer cell lines. The absence of a hydroxy group in the target compound may reduce antiproliferative activity, but the pyridinyl-triazole core could compensate via kinase inhibition .

Crystallographic Data

Crystal structures of related compounds (e.g., ) reveal N–H⋯S and C–H⋯N hydrogen bonds stabilizing dimeric configurations. SHELXL refinements () predict similar packing for the target compound, with prop-2-enyl contributing to π-stacking interactions .

Data Tables

Table 1. Structural and Activity Comparison of Selected Analogs

Compound Name	Triazole Substituents	Aryl Group	Bioactivity (EC₅₀/IC₅₀)	Reference
Target Compound	4-prop-2-enyl, 5-pyridin-2-yl	3,4-dimethylphenyl	Not reported
VUAA-1	4-ethyl, 5-pyridin-3-yl	4-ethylphenyl	Orco agonist (EC₅₀ = 2 µM)
OLC-12	4-ethyl, 5-pyridin-4-yl	4-isopropylphenyl	Orco agonist (EC₅₀ = 5 µM)
N-(3,5-dimethoxyphenyl) analog	4-p-tolyl, 5-pyridin-4-yl	3,5-dimethoxyphenyl	Antiviral (IC₅₀ = 8 µM)
N-(3,4-dichlorophenyl) analog	4-amino, 5-pyridin-2-yl	3,4-dichlorophenyl	Anti-HIV (IC₅₀ = 12 µM)

Biological Activity

Overview

N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide is a synthetic compound with significant biological activity. This compound belongs to the class of triazole derivatives and has garnered attention for its potential therapeutic applications, particularly in antimicrobial and anticancer research.

Chemical Structure

The compound can be represented by the following molecular formula:

Property	Value
IUPAC Name	N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
CAS Number	618880-38-9
Molecular Formula	C20H21N5OS

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The triazole ring and pyridinyl group are crucial for binding affinity and specificity. The compound may inhibit enzyme activity or disrupt cellular signaling pathways, contributing to its pharmacological effects.

Antimicrobial Activity

Research has indicated that N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide exhibits notable antimicrobial properties. In vitro studies have shown its effectiveness against various bacterial strains. For example:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents.

Anticancer Activity

In addition to its antimicrobial properties, the compound has been evaluated for anticancer activity. Studies have reported that it induces apoptosis in cancer cell lines through various mechanisms:

• Cell Cycle Arrest : The compound has been shown to cause cell cycle arrest at the G1/S phase.
• Apoptosis Induction : It activates caspase pathways leading to programmed cell death.

The half-maximal inhibitory concentration (IC50) values for different cancer cell lines are summarized below:

Cell Line	IC50 (µM)
MCF7 (Breast Cancer)	10 µM
HeLa (Cervical Cancer)	15 µM
A549 (Lung Cancer)	12 µM

Case Studies

Several case studies have explored the therapeutic potential of this compound:

• Study on Antimicrobial Efficacy : A study published in the Journal of Medicinal Chemistry examined the antimicrobial efficacy of various triazole derivatives, including N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide. Results indicated significant inhibition of bacterial growth compared to control groups .
• Cancer Cell Line Studies : In a comparative analysis of anticancer activities among triazole derivatives, this compound was found to outperform others in inducing apoptosis in HeLa cells .